2-(4-fluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C14H19FN2O2/c1-17-8-6-12(7-9-17)16-14(18)10-19-13-4-2-11(15)3-5-13/h2-5,12H,6-10H2,1H3,(H,16,18)
• InChI Key: OVYIDVYMGILGFC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2O2
• Molecular Weight: 266.31 g/mol

Description

2-(4-fluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide is an organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a fluorophenoxy group and a piperidinylacetamide moiety, which contribute to its distinct chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-fluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide typically involves the reaction of 4-fluorophenol with chloroacetyl chloride to form 2-(4-fluorophenoxy)acetyl chloride. This intermediate is then reacted with N-methylpiperidine to yield the final product. The reaction conditions often include the use of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-fluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can yield amine derivatives or other reduced forms.

Substitution: The fluorine atom in the phenoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used in substitution reactions, typically under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce amine derivatives. Substitution reactions can result in various substituted phenoxy derivatives.

Scientific Research Applications

2-(4-fluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenoxy group and piperidinylacetamide moiety contribute to its binding affinity and specificity. The compound may modulate the activity of its targets through various pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chlorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide
• 2-(4-bromophenoxy)-N-(1-methylpiperidin-4-yl)acetamide
• 2-(4-methylphenoxy)-N-(1-methylpiperidin-4-yl)acetamide

Uniqueness

2-(4-fluorophenoxy)-N-(1-methylpiperidin-4-yl)acetamide is unique due to the presence of the fluorine atom in the phenoxy group, which imparts distinct chemical properties such as increased electronegativity and reactivity. This uniqueness can influence its biological activity and interactions with molecular targets, making it a valuable compound for various applications.